molecular formula C23H34N2O3 B2496265 3-cyclopentyl-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)propanamide CAS No. 921809-79-2

3-cyclopentyl-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)propanamide

Cat. No. B2496265
CAS RN: 921809-79-2
M. Wt: 386.536
InChI Key: WCKRHJYPNHBEAV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of complex oxazepine derivatives, including compounds similar to the target molecule, often involves multicomponent reactions that can efficiently combine multiple reactants into a single product in one step. For instance, novel one-pot multicomponent reactions have been developed to synthesize tetrahydrobenzo[b][1,4]oxazepine derivatives, demonstrating good to excellent yields at ambient temperature (Shaabani et al., 2010). This approach highlights the efficiency and versatility of modern synthetic routes in creating complex heterocyclic compounds.

Molecular Structure Analysis

The molecular structure of oxazepine derivatives reveals a nonplanar conformation with multiple fused rings, contributing to their unique photophysical properties. For example, a study on a related oxazapolyheterocycle demonstrated strong blue emission in dichloromethane, indicating the potential for applications in materials science, especially in the field of organic electronics (Petrovskii et al., 2017).

Scientific Research Applications

Synthesis and Structural Characterization

  • Petrovskii et al. (2017) discussed the synthesis, crystal structure, and photophysical properties of a novel oxazapolyheterocycle, showcasing the compound's strong blue emission in dichloromethane, indicative of potential applications in materials science or as a photophysical probe (Petrovskii et al., 2017).

Pharmacological Potential

  • Shaabani et al. (2010) highlighted a one-pot multicomponent reaction leading to the synthesis of tetrahydrobenzo[b][1,4]oxazepine derivatives, showcasing the versatility of these compounds in generating pharmacologically relevant structures with potential antimicrobial and anti-inflammatory applications (Shaabani et al., 2010).

Material Science and Catalysis

  • Altmann et al. (2020) utilized a spirocyclic parabanic acid derivative of N,N-dimethylimidazole as a thermally latent, protected N-heterocyclic carbene in polymerizing anhydride-cured epoxide resins, indicating applications in materials science and catalysis (Altmann et al., 2020).

Agrochemical Applications

  • Campos et al. (2015) explored the use of solid lipid nanoparticles and polymeric nanocapsules for the sustained release of carbendazim and tebuconazole, fungicides used in agriculture. This research underlines the potential of employing related benzoxazepine derivatives in developing advanced delivery systems for agrochemicals (Campos et al., 2015).

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and its potential biological activity. It could also be interesting to study the properties of related compounds .

properties

IUPAC Name

3-cyclopentyl-N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H34N2O3/c1-16(2)14-25-19-11-10-18(13-20(19)28-15-23(3,4)22(25)27)24-21(26)12-9-17-7-5-6-8-17/h10-11,13,16-17H,5-9,12,14-15H2,1-4H3,(H,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WCKRHJYPNHBEAV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CN1C2=C(C=C(C=C2)NC(=O)CCC3CCCC3)OCC(C1=O)(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H34N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

386.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-cyclopentyl-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)propanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.